Cas no 1369348-93-5 (5-Bromo-6-azaindole 3-carboxyaldehyde)

• Product Name: 5-Bromo-6-azaindole 3-carboxyaldehyde
• CAS No: 1369348-93-5
• MF: C₈H₅BrN₂O
• MW: 225.04
• MDL: MFCD22035846
• CID: 4668639
• Update Time: 2025-05-20

5-Bromo-6-azaindole 3-carboxyaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-azaindole 3-carboxyaldehyde

• MDL： MFCD22035846

Experimental Properties

• Density: 1.830±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.3 g/l) (25 º C),

Additional information on 5-Bromo-6-azaindole 3-carboxyaldehyde

Introduction to 5-Bromo-6-azaindole 3-carboxyaldehyde (CAS No. 1369348-93-5)

5-Bromo-6-azaindole 3-carboxyaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1369348-93-5, is a significant intermediate in the realm of pharmaceutical and chemical synthesis. This compound belongs to the azaindole family, a class of heterocyclic molecules that have garnered considerable attention due to their versatile biological activities and structural properties. The presence of both bromine and aldehyde functional groups in its molecular structure makes it a valuable building block for further chemical modifications, enabling the development of novel derivatives with tailored functionalities.

The molecular structure of 5-Bromo-6-azaindole 3-carboxyaldehyde consists of a benzene ring fused with a nitrogen-containing five-membered ring, with the azaindole core further functionalized by a bromine substituent at the 5-position and an aldehyde group at the 3-position. This unique arrangement not only contributes to its distinct reactivity but also enhances its potential as a pharmacophore in drug discovery. The bromine atom, in particular, serves as a handle for various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules.

In recent years, 5-Bromo-6-azaindole 3-carboxyaldehyde has been extensively studied for its applications in medicinal chemistry. One of the most notable areas of research involves its use as a precursor in the synthesis of biologically active compounds. For instance, researchers have leveraged this intermediate to develop small-molecule inhibitors targeting various disease pathways. The aldehyde group at the 3-position allows for facile condensation reactions with nucleophiles, enabling the formation of amides, imines, and other functional derivatives that can be further explored for their pharmacological effects.

Recent advancements in synthetic methodologies have highlighted the utility of 5-Bromo-6-azaindole 3-carboxyaldehyde in generating complex scaffolds. A notable example comes from studies on kinase inhibitors, where azaindole derivatives have shown promise in modulating enzyme activity associated with cancer and inflammatory diseases. The bromine substituent facilitates palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups at specific positions within the molecule. Such modifications can fine-tune binding interactions with biological targets, enhancing potency and selectivity.

The interest in 5-Bromo-6-azaindole 3-carboxyaldehyde has also extended to materials science applications. Its ability to undergo selective functionalization makes it a valuable candidate for designing organic semiconductors and luminescent materials. In particular, researchers have explored its incorporation into π-conjugated systems to improve charge transport properties in organic electronics. The azaindole core provides a rigid framework that can be modified to optimize electronic characteristics, making it an attractive candidate for next-generation optoelectronic devices.

From a synthetic chemistry perspective, 5-Bromo-6-azaindole 3-carboxyaldehyde serves as a versatile platform for exploring novel reaction pathways. The combination of bromine and aldehyde functionalities allows for multiple synthetic strategies, including directed ortho-metalation (DoM) reactions and transition-metal-catalyzed additions. These methods have been instrumental in constructing complex molecular architectures with high precision. Additionally, the compound’s stability under various reaction conditions makes it suitable for large-scale synthesis, which is crucial for both academic research and industrial applications.

The pharmacological potential of derivatives derived from 5-Bromo-6-azaindole 3-carboxyaldehyde continues to be an area of active investigation. Studies have demonstrated that modifications at the azaindole core can significantly alter biological activity. For example, replacing the bromine atom with other substituents can modulate binding affinity to protein targets. Furthermore, incorporating additional functional groups can enhance metabolic stability or improve oral bioavailability, critical factors for drug development.

In conclusion,5-Bromo-6-azaindole 3-carboxyaldehyde (CAS No. 1369348-93-5) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research progresses, it is expected that new methodologies and applications will continue to emerge, further solidifying its importance in the chemical community.